Cas no 2172062-18-7 (3-chloro-4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid)

• Product Name: 3-chloro-4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid
• CAS No: 2172062-18-7
• MF: C₂₇H₂₃ClN₂O₅
• MW: 490.934926271439
• CID: 6073677
• PubChem ID: 165517129
• Update Time: 2025-05-28

3-chloro-4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid
• 3-chloro-4-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]acetamido}benzoic acid
• EN300-1522314
• 2172062-18-7

• Inchi： 1S/C27H23ClN2O5/c28-22-13-16(25(32)33)9-10-23(22)29-24(31)14-27(11-12-27)30-26(34)35-15-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-10,13,21H,11-12,14-15H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： CENVXONTHOBPOQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=CC=1NC(CC1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 490.1295495g/mol
• Monoisotopic Mass: 490.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-chloro-4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid

Comprehensive Analysis of 3-chloro-4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid (CAS No. 2172062-18-7)

3-chloro-4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid (CAS No. 2172062-18-7) is a highly specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers frequently search for Fmoc-protected amino acid derivatives due to their critical role in drug discovery and biotechnology applications. This compound’s cyclopropylacetamido moiety further enhances its utility in designing bioactive molecules with improved stability and target specificity.

The growing demand for peptide-based therapeutics has increased interest in compounds like 3-chloro-4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid. With the rise of personalized medicine and biologics, researchers are exploring its potential in targeted drug delivery systems and enzyme inhibition studies. The chlorobenzoic acid component of this molecule is particularly noteworthy, as it often serves as a key intermediate in synthesizing anti-inflammatory and antimicrobial agents. Recent publications highlight its relevance in cancer research, where modified peptides are being investigated for their ability to disrupt protein-protein interactions.

From a synthetic chemistry perspective, the Fmoc group in this compound offers exceptional advantages. It is selectively removable under mild basic conditions, making it ideal for stepwise peptide assembly. Laboratories focusing on high-throughput screening often prioritize such derivatives due to their compatibility with automated synthesizers. Additionally, the cyclopropyl ring introduces conformational constraints, which are crucial for optimizing peptide bioavailability—a hot topic in pharmacokinetic optimization discussions. This aligns with frequent search queries like "Fmoc-amino acid applications" and "peptide modification techniques."

Quality control of CAS No. 2172062-18-7 is another critical area of interest. Analytical methods such as HPLC and mass spectrometry are essential for verifying purity, especially given its use in GMP-compliant pharmaceutical production. Suppliers and contract research organizations (CROs) emphasize batch-to-batch consistency, addressing common concerns about reagent-grade standards in peer-reviewed studies. The compound’s stability under various storage conditions is also a frequent subject of technical inquiries, particularly for labs engaged in long-term peptide projects.

In summary, 3-chloro-4-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylacetamido}benzoic acid represents a cutting-edge tool for modern chemical biology. Its multifaceted applications—from peptide drug development to structural biology—reflect broader trends in life sciences innovation. As the scientific community continues to explore next-generation therapeutics, this compound’s role in advancing precision medicine and bioconjugation strategies remains indispensable.